Cas no 5169-63-1 (4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine)

4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine structure
5169-63-1 structure
Product Name:4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
CAS No:5169-63-1
MF:C14H17N5O
MW:271.317682027817
CID:1573668
PubChem ID:747997
Update Time:2025-04-21

4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
    • 4-[1-(3-Methyl-butyl)-1H-benzoimidazol-2-yl]-furazan-3-ylamine
    • BAS 04912261
    • AC1LF75D
    • SureCN1905525
    • MLS000121028
    • MolPort-001-998-754
    • HMS2337B11
    • ZINC00193665
    • AKOS000626560
    • CCG-115206
    • 4-[1-(3-Methyl-butyl)-1H-benzoimidazol-2-yl]-furazan-3-ylamine; BAS 04912261; AC1LF75D; SureCN1905525; MLS000121028; MolPort-001-998-754; HMS2337B11; ZINC00193665; AKOS000626560; CCG-115206;
    • DTXSID50353679
    • 5169-63-1
    • CHEMBL1540268
    • REGID_for_CID_747997
    • SMR000118486
    • SCHEMBL1905525
    • EU-0015657
    • Inchi: 1S/C14H17N5O/c1-9(2)7-8-19-11-6-4-3-5-10(11)16-14(19)12-13(15)18-20-17-12/h3-6,9H,7-8H2,1-2H3,(H2,15,18)
    • InChI Key: WMKJVBKGTSRIQT-UHFFFAOYSA-N
    • SMILES: O1N=C(C(C2=NC3C=CC=CC=3N2CCC(C)C)=N1)N

Computed Properties

  • Exact Mass: 271.14351
  • Monoisotopic Mass: 271.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 473.5°C at 760 mmHg
  • Flash Point: 240.1°C
  • Refractive Index: 1.683
  • PSA: 82.76
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